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Compound of Interest

Compound Name: 1-(2-Bromoethyl)-2-nitrobenzene

Cat. No.: B107829

Technical Support Center: 1-(2-Bromoethyl)-2-
nitrobenzene

This technical support center provides essential information for the safe handling and storage
of 1-(2-Bromoethyl)-2-nitrobenzene, tailored for researchers, scientists, and drug
development professionals.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling and use of 1-(2-
Bromoethyl)-2-nitrobenzene.
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Issue

Possible Cause

Recommended Action

Accidental Skin or Eye Contact

Inadequate personal protective
equipment (PPE) or accidental

splashing.

For Eye Contact: Immediately
rinse with plenty of water for at
least 15 minutes, also under
the eyelids. Seek immediate
medical attention.[1][2] For
Skin Contact: Wash off
immediately with soap and
plenty of water while removing
all contaminated clothing and
shoes. Get medical attention if

symptoms occur.[2][3]

Inhalation of Dust or Vapors

Insufficient ventilation or

improper handling techniques.

Move the individual to fresh air.
If breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[1]

Accidental Ingestion

Improper handling or storage

practices.

Do NOT induce vomiting.
Clean mouth with water and
drink plenty of water
afterwards. Never give
anything by mouth to an
unconscious person. Call a
physician or poison control

center immediately.[1]

Material Degradation or

Discoloration

Improper storage conditions,
such as exposure to light,
moisture, or incompatible

materials.

Do not use the material.
Dispose of it according to
institutional and local
regulations for hazardous
waste. Review storage
conditions to ensure they meet

the recommended guidelines.
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Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 1-(2-Bromoethyl)-2-nitrobenzene?

Al: 1-(2-Bromoethyl)-2-nitrobenzene is considered hazardous. It is harmful if swallowed, in
contact with skin, or if inhaled. It causes skin irritation, serious eye irritation, and may cause
respiratory irritation.[2][4]

Q2: What personal protective equipment (PPE) is required when handling this compound?
A2: The following PPE is mandatory:
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1]

» Skin Protection: Handle with gloves. Wear impervious clothing such as a lab coat to prevent
skin contact.[1]

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dust
or aerosols may be generated, a respirator is recommended.[1]

Q3: What are the proper storage conditions for 1-(2-Bromoethyl)-2-nitrobenzene?

A3: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] It should be
stored at room temperature.[1][6]

Q4: What materials are incompatible with 1-(2-Bromoethyl)-2-nitrobenzene?

A4: Avoid contact with strong oxidizing agents and strong bases, as these are incompatible
materials.[4]

Q5: What should | do in case of a spill?

A5: For a small spill, sweep up the material, place it in a suitable, closed container for disposal.
Avoid generating dust. Ensure adequate ventilation. For larger spills, follow your institution's
emergency procedures for hazardous material cleanup.[1][4]

Q6: How should I dispose of waste 1-(2-Bromoethyl)-2-nitrobenzene?
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A6: Disposal must be in accordance with local, state, and federal regulations. It should be
treated as hazardous waste. Do not mix with other waste.

Quantitative Data Summary

Property Value Source
Molecular Formula C8H8BrNO2 [6]
Molecular Weight 230.06 g/mol [7]
Appearance Light yellow to brown solid [3114]
Storage Temperature Room Temperature [1][6]
Occupational Exposure Limits No data available [415]

Experimental Workflow & Safety Protocol

The following diagram illustrates the logical workflow for the safe handling and storage of 1-(2-
Bromoethyl)-2-nitrobenzene.
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Caption: Workflow for safe handling and storage of 1-(2-Bromoethyl)-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

